2-(ethylthio)-4-[(2-propoxy-1-naphthyl)methylene]-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-ethylsulfanyl-4-[(2-propoxynaphthalen-1-yl)methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C19H19NO2S2/c1-3-11-22-17-10-9-13-7-5-6-8-14(13)15(17)12-16-18(21)24-19(20-16)23-4-2/h5-10,12H,3-4,11H2,1-2H3/b16-12-
• InChI Key: OGYYUAJCOSBEIJ-VBKFSLOCSA-N
• Canonical SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)C=C3C(=O)SC(=N3)SCC
• Isomeric SMILES: CCCOC1=C(C2=CC=CC=C2C=C1)/C=C\3/C(=O)SC(=N3)SCC
• Molecular Formula: C19H19NO2S2
• Molecular Weight: 357.5 g/mol

Description

2-(ethylthio)-4-[(2-propoxy-1-naphthyl)methylene]-1,3-thiazol-5(4H)-one is a useful research compound. Its molecular formula is C19H19NO2S2 and its molecular weight is 357.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.08572120 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Reactivity

• Research has highlighted the synthesis of heterocyclic compounds derived from 2-acetylnaphthalene, including derivatives similar to the queried compound, revealing potential antioxidant activities through various synthetic pathways. These compounds show promise due to their reactivity and ability to generate novel derivatives with potential biological activities (Taha, 2012).
• Another study focused on the reactivity of organophosphorus compounds, offering insights into new routes to O-substituted thioesters and dithioesters, which could be relevant for understanding the chemical behavior and applications of the queried compound (Pedersen et al., 2010).
• The preparation and characterization of various thiazoles and their fused derivatives, including those with antimicrobial activities, were investigated, suggesting the potential for the queried compound to serve as a precursor in the synthesis of biologically active thiazoles (Wardkhan et al., 2008).

Potential Biological Activities

• A study on the biodesulfurization of naphthothiophene derivatives by Mycobacterium phlei WU-F1 highlights the enzymatic desulfurization potential of similar compounds, indicating their utility in bioremediation and the development of environmentally friendly technologies (Furuya et al., 2001).
• Synthesis and antimicrobial activities of pyridines, oxazines, and thiazoles derived from 3-aryl-1-(2-naphthyl)prop-2-en-1-ones were explored, demonstrating the antimicrobial potential of compounds structurally related to the queried molecule (Mohamed et al., 2008).